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Compound of Interest

Compound Name: Disuccinimidyl suberate

Cat. No.: B3428590

Audience: Researchers, scientists, and drug development professionals.
Introduction

Disuccinimidyl suberate (DSS) is a non-cleavable, membrane-permeable, homobifunctional
crosslinking agent widely used in biological research.[1][2] It contains two N-
hydroxysuccinimide (NHS) esters at each end of an 8-carbon spacer arm (11.4 A) that react
efficiently with primary amines (e.g., lysine residues in proteins) at a pH of 7-9 to form stable,
covalent amide bonds.[2][3] This property makes DSS an invaluable tool for "fixing" protein-
protein interactions, studying protein complexes, and immobilizing proteins onto surfaces.[1]

DSS is insoluble in aqueous buffers and must first be dissolved in a polar, aprotic organic
solvent, such as dimethyl sulfoxide (DMSO) or dimethylformamide (DMF).[1][4] The preparation
of the DSS stock solution is a critical step, as the NHS ester moieties are highly susceptible to
hydrolysis, which renders the crosslinker inactive.[5] This document provides a detailed
protocol for the preparation, handling, and storage of DSS stock solutions in anhydrous DMSO
to ensure maximal reactivity and experimental reproducibility.

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of Disuccinimidyl
suberate relevant to the preparation of stock solutions.
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Property Value Source(s)
Molecular Weight 368.34 g/mol [61[71[8]
Spacer Arm Length 11.4 A [6][7]
Reactive Groups N-hydroxysuccinimide (NHS) 3]

ester
Target Moiety Primary amines (-NH2) [1]
Optimal Reaction pH 7.0-9.0 [11[7]
Solubility in DMSO ~10 mg/mL to 100 mM [6]
Recommended Stock Conc. 10 mM - 100 mM [6]
Storage (Solid DSS) -20°C or 4°C, desiccated [B1141[7119]
Storage (DMSO Stock) Prepare fresh; do not store 51110]

long-term

Experimental Protocol: Preparing DSS Stock
Solution

This protocol describes the preparation of a 25 mM DSS stock solution in anhydrous DMSO.
Calculations can be adjusted for different desired concentrations.

1. Materials and Equipment

e Reagents:
o Disuccinimidyl suberate (DSS) powder (e.g., 298% purity)[4]
o Anhydrous Dimethyl Sulfoxide (DMSOQO), 299.9% purity[11]

e Equipment & Consumables:
o Analytical balance (readable to 0.1 mg)

o Calibrated micropipettes and sterile, nuclease-free tips
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o Sterile 1.5 mL microcentrifuge tubes

o Vortex mixer

o Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves
2. Critical Handling and Safety Precautions

» Moisture Sensitivity: DSS is extremely sensitive to moisture, which causes rapid hydrolysis of
the NHS esters.[5] Always allow the DSS container to equilibrate to room temperature for at
least 15-20 minutes before opening to prevent condensation.[7][10][12] Handle in a low-
humidity environment if possible.

e Solvent Quality: Use only high-purity, anhydrous DMSO. DMSO itself is hygroscopic (readily
absorbs moisture from the air); keep the solvent bottle tightly sealed when not in use.[11]

o Safety: Handle DSS powder in a well-ventilated area or fume hood.[13] Avoid inhalation of
dust and contact with skin and eyes.[4][12] Consult the Safety Data Sheet (SDS) before use.
[13]

o Fresh Preparation: DSS stock solutions in DMSO are not stable for long-term storage due to
hydrolysis.[10] Always prepare the solution immediately before use and discard any unused
portion.[9][10]

3. Step-by-Step Procedure
Step 1: Equilibrate DSS Reagent
e Remove the DSS vial from storage (-20°C or 4°C) and place it on the benchtop.

» Allow the vial to warm completely to ambient room temperature before opening. This is a
critical step to prevent moisture from condensing on the cold powder.[7][8][10]

Step 2: Calculate Required Amounts
o Objective: Prepare a 25 mM DSS stock solution.

e Molecular Weight (MW) of DSS: 368.34 g/mol .
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 Calculation for 2 mg of DSS:

o Moles of DSS = 0.002 g/ 368.34 g/mol = 5.43 x 10~¢ mol (or 5.43 umol)

o Volume of DMSO for 25 mM solution = 5.43 umol / 25 mM = 0.217 mL = 217 pL[10]
Step 3: Weigh DSS Powder
e Place a new 1.5 mL microcentrifuge tube on the analytical balance and tare it.
o Carefully weigh 2 mg of DSS powder directly into the tube. Record the exact weight.
Step 4: Dissolve in Anhydrous DMSO

» Using a calibrated micropipette, add the calculated volume (217 pL for 2 mg) of anhydrous
DMSO to the tube containing the DSS powder.[10]

e Immediately cap the tube tightly.
Step 5: Ensure Complete Dissolution
» Vortex the solution vigorously for 30-60 seconds until the DSS is completely dissolved.[11]

 Visually inspect the solution against a light source to ensure there are no undissolved
particulates. The solution should be clear and colorless.[2]

Step 6: Immediate Use
e The DSS stock solution is now ready for addition to your reaction buffer (e.g., PBS, HEPES).

» Proceed with your crosslinking experiment without delay. Do not store the prepared solution.
[10]

Workflow Diagram

The following diagram illustrates the key steps and considerations for preparing the DSS stock
solution.
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Caption: Workflow for preparing Disuccinimidyl suberate (DSS) stock solution in DMSO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3428590?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Disuccinimidyl_suberate
http://tools.thermofisher.com/content/sfs/brochures/MS-crosslinker.pdf
https://cdn.serc.carleton.edu/files/curenet/institutes/bowie/examples/dss_disuccinimidyl_suberate_no-weightrade_format.pdf
https://cdn.caymanchem.com/cdn/insert/13008.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Preventing_Hydrolysis_of_DSS_Disuccinimidyl_Suberate.pdf
https://www.abcam.com/en-us/products/biochemicals/disuccinimidyl-suberate-cross-linking-reagent-ab141274
https://www.proteochem.com/protocols/DSS-protocol.pdf
https://www.researchgate.net/profile/Abdelkader-Bouaziz/post/Has_anyone_used_the_DSS_crosslinker_for_ChIP/attachment/5f2d1c84ce377e00016bfb43/AS%3A921826364518402%401596791940436/download/DSS-protocol.pdf
https://documents.thermofisher.com/TFS-Assets/LSG/manuals/MAN0011240_DSS_BS3_CrsLnk_UG.pdf
https://www.benchchem.com/pdf/A_Step_by_Step_Guide_to_Intracellular_Crosslinking_with_Disuccinimidyl_Suberate_DSS.pdf
https://www.benchchem.com/pdf/Application_Note_and_Protocol_A_Step_by_Step_Guide_for_Preparing_Stock_Solutions_of_Test_Compounds_in_100_DMSO.pdf
https://www.fishersci.com/store/msds?partNumber=AAH51771ME&productDescription=DISUCCINIMIDYL+SUBERATE+500MG&vendorId=VN00024248&countryCode=US&language=en
https://cdn.caymanchem.com/cdn/msds/13008m.pdf
https://www.benchchem.com/product/b3428590#preparing-disuccinimidyl-suberate-stock-solution-in-dmso
https://www.benchchem.com/product/b3428590#preparing-disuccinimidyl-suberate-stock-solution-in-dmso
https://www.benchchem.com/product/b3428590#preparing-disuccinimidyl-suberate-stock-solution-in-dmso
https://www.benchchem.com/product/b3428590#preparing-disuccinimidyl-suberate-stock-solution-in-dmso
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3428590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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